Cas no 22490-58-0 (2,2-Dimethyl-3-(4-methylphenyl)propan-1-ol)

• Product Name: 2,2-Dimethyl-3-(4-methylphenyl)propan-1-ol
• CAS No: 22490-58-0
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 5461276
• PubChem ID: 64981505
• Update Time: 2025-10-29

2,2-Dimethyl-3-(4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylphenyl)propan-1-ol
• beta,beta,4-Trimethylbenzenepropanol
• 2,2-Dimethyl-3-(p-tolyl)propan-1-ol
• Benzenepropanol, β,β,4-trimethyl-
• 2,2-Dimethyl-3-(4-methylphenyl)propan-1-ol

• Inchi： 1S/C12H18O/c1-10-4-6-11(7-5-10)8-12(2,3)9-13/h4-7,13H,8-9H2,1-3H3
• InChI Key： JMPFPXGFIBHGOQ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 178.136
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Additional information on 2,2-Dimethyl-3-(4-methylphenyl)propan-1-ol

Comprehensive Overview of 2,2-Dimethyl-3-(4-methylphenyl)propan-1-ol (CAS No. 22490-58-0)

2,2-Dimethyl-3-(4-methylphenyl)propan-1-ol (CAS No. 22490-58-0) is a specialized organic compound widely recognized for its unique structural properties and versatile applications in the fragrance and pharmaceutical industries. With the increasing demand for sustainable aroma chemicals and high-purity intermediates, this compound has garnered significant attention due to its low toxicity profile and excellent stability. Researchers and manufacturers are actively exploring its potential in green chemistry and bio-based product development, aligning with global trends toward eco-friendly solutions.

The molecular structure of 2,2-Dimethyl-3-(4-methylphenyl)propan-1-ol features a tertiary alcohol group and a para-methyl-substituted phenyl ring, which contribute to its distinct physicochemical characteristics. These include a moderate boiling point and low volatility, making it suitable for applications requiring prolonged release, such as perfume fixatives and cosmetic formulations. Recent studies highlight its compatibility with natural essential oils, a key consideration for brands emphasizing clean beauty and vegan-friendly ingredients.

In the pharmaceutical sector, CAS No. 22490-58-0 is investigated as a precursor for chiral synthons, particularly in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). Its stereochemical purity and scalable production methods address critical challenges in asymmetric catalysis, a hot topic in drug discovery forums. Additionally, its role in flavor enhancement has been explored, with patents citing its use in food-grade additives to improve sensory profiles without altering nutritional value.

From an industrial perspective, the synthesis of 2,2-Dimethyl-3-(4-methylphenyl)propan-1-ol often involves Grignard reactions or hydrogenation processes, optimized for low energy consumption—a priority for companies adhering to carbon footprint reduction goals. Analytical techniques like GC-MS and NMR spectroscopy ensure batch consistency, meeting stringent ISO certification standards. These quality controls are vital for exporters targeting regulated markets such as the EU and North America.

Emerging discussions in academic databases and industry webinars frequently link this compound to advanced material science, including its potential in polymeric coatings with UV-resistant properties. Such innovations align with searches for "long-lasting protective materials" and "eco-conscious industrial chemicals," reflecting shifting consumer and regulatory priorities. Furthermore, its biodegradability metrics are under evaluation, a critical factor for ESG (Environmental, Social, and Governance)-focused investors.

To address common queries from procurement specialists, 2,2-Dimethyl-3-(4-methylphenyl)propan-1-ol is typically supplied as a colorless to pale-yellow liquid with a mild aromatic odor, stored under nitrogen inertion to prevent oxidation. Safety data sheets emphasize non-hazardous handling under normal conditions, though standard PPE (personal protective equipment) is recommended. These details cater to frequent search terms like "safe handling of alcohol derivatives" and "bulk chemical suppliers."

In conclusion, CAS No. 22490-58-0 represents a convergence of performance, safety, and sustainability—attributes highly sought after in today’s chemical landscape. Its interdisciplinary applications, from luxury fragrances to cutting-edge drug formulations, position it as a compound of enduring relevance. Future research may unlock further potentials in nanotechnology and renewable energy sectors, solidifying its role in next-generation chemical innovations.